(E)-5-(4-methoxybenzylidene)-2-(4-(2-nitrophenyl)piperazin-1-yl)thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[(4-methoxyphenyl)methylidene]-2-[4-(2-nitrophenyl)piperazin-1-yl]-1,3-thiazol-4-one
• InChI: InChI=1S/C21H20N4O4S/c1-29-16-8-6-15(7-9-16)14-19-20(26)22-21(30-19)24-12-10-23(11-13-24)17-4-2-3-5-18(17)25(27)28/h2-9,14H,10-13H2,1H3/b19-14+
• InChI Key: SXEHQIGKFZURFD-XMHGGMMESA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N=C(S2)N3CCN(CC3)C4=CC=CC=C4[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/2\C(=O)N=C(S2)N3CCN(CC3)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C21H20N4O4S
• Molecular Weight: 424.5 g/mol
• CAS No.: 383895-53-2

Description

(E)-5-(4-methoxybenzylidene)-2-(4-(2-nitrophenyl)piperazin-1-yl)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C21H20N4O4S and its molecular weight is 424.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

(E)-5-(4-methoxybenzylidene)-2-(4-(2-nitrophenyl)piperazin-1-yl)thiazol-4(5H)-one and its derivatives are actively studied for their biological activities. The research primarily focuses on their antimicrobial properties. For instance, a study on the synthesis and biological activity of certain derivatives highlighted their potential as antimicrobial agents. The compounds were synthesized through a reaction involving 2-substituted-4-methylthiazole-5-carboxylic acid and N-substituted benzyl piperazine, showing moderate to good antimicrobial activity (Mhaske et al., 2014). Additionally, phenolic Mannich bases with piperazines were synthesized and evaluated for cytotoxic/anticancer and CA inhibitory effects, indicating potential in cancer treatment and enzyme inhibition (Gul et al., 2019).

Antimicrobial Activities

The antimicrobial activities of these compounds are a significant area of research. A study on the synthesis of some new 1,2,4-Triazole Derivatives revealed that the synthesized compounds possessed good or moderate activities against test microorganisms (Bektaş et al., 2007). Another research focused on derivatives of piperazine doped with Febuxostat, which were synthesized and evaluated for their antiviral and antimicrobial activities, showing promising results (Reddy et al., 2013).

Photodynamic Therapy and Anticancer Properties

These compounds have also been researched for their potential in photodynamic therapy and as anticancer agents. A study on the synthesis and characterization of new benzothiazine and acrylamide compounds revealed their potential in this domain (de Souza et al., 2010). Moreover, a new zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base showed high singlet oxygen quantum yield, indicating its potential use as Type II photosensitizers in the treatment of cancer through photodynamic therapy (Pişkin et al., 2020).